Cas no 2137512-66-2 (tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate
• CAS No: 2137512-66-2
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6007938
• PubChem ID: 165498548
• Update Time: 2025-06-11

tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1162015
• tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate
• 2137512-66-2

• Inchi： 1S/C17H26N2O4/c1-11-7-8-19(15(21)9-11)14-10-12(20)5-6-13(14)18-16(22)23-17(2,3)4/h7-9,12-14,20H,5-6,10H2,1-4H3,(H,18,22)
• InChI Key： JDVUQUDAQOPGLS-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C=CC(C)=CC1=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų

Additional information on tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate

Recent Advances in the Study of tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate (CAS: 2137512-66-2)

The compound tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate (CAS: 2137512-66-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The method involves a multi-step reaction sequence, including the introduction of the tert-butyl carbamate group and the subsequent cyclization to form the dihydropyridinone ring. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate exhibits potent inhibitory activity against specific protein targets involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing cytokine production and mitigating inflammatory responses, suggesting its potential as a therapeutic agent for autoimmune diseases and chronic inflammation.

Furthermore, recent investigations into the compound's mechanism of action have uncovered its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways. These findings, published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, highlight the compound's dual role as both an anti-inflammatory and immunomodulatory agent. Such properties make it a promising candidate for combination therapies in complex diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, the safety profile of tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate has been a focus of recent research. Preliminary toxicology studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its pharmacokinetics and potential side effects.

In conclusion, the compound tert-butyl N-[4-hydroxy-2-(4-methyl-2-oxo-1,2-dihydropyridin-1-yl)cyclohexyl]carbamate (CAS: 2137512-66-2) represents a significant advancement in the field of medicinal chemistry. Its unique pharmacological properties, combined with recent improvements in synthesis and a favorable safety profile, position it as a promising candidate for future drug development. Continued research is essential to fully realize its therapeutic potential and translate these findings into clinical applications.